Edifenphos Edifenphos Edifenphos is an organic thiophosphate that is the O-ethyl-S,S-diphenyl ester of phosphorodithioic acid. Used to control a variety of fungal diseases on rice including blast, ear blight and stem rot. Edifenphos is moderately toxic to mammals and fish but poses more of a risk to aquatic invertebrates. It has a role as a neurotoxin, an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a phospholipid biosynthesis inhibitor and an antifungal agrochemical.
O-Ethyl S, S-diphenyl phosphorodithioate, also known as eddp or O-ethyl-S, S-diphenyl dithiophosphate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. O-Ethyl S, S-diphenyl phosphorodithioate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, O-ethyl S, S-diphenyl phosphorodithioate is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 17109-49-8
VCID: VC0052163
InChI: InChI=1S/C14H15O2PS2/c1-2-16-17(15,18-13-9-5-3-6-10-13)19-14-11-7-4-8-12-14/h3-12H,2H2,1H3
SMILES: CCOP(=O)(SC1=CC=CC=C1)SC2=CC=CC=C2
Molecular Formula: C14H15O2PS2
Molecular Weight: 310.4 g/mol

Edifenphos

CAS No.: 17109-49-8

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VCID: VC0052163

Molecular Formula: C14H15O2PS2

Molecular Weight: 310.4 g/mol

Edifenphos - 17109-49-8

CAS No. 17109-49-8
Product Name Edifenphos
Molecular Formula C14H15O2PS2
Molecular Weight 310.4 g/mol
IUPAC Name [ethoxy(phenylsulfanyl)phosphoryl]sulfanylbenzene
Standard InChI InChI=1S/C14H15O2PS2/c1-2-16-17(15,18-13-9-5-3-6-10-13)19-14-11-7-4-8-12-14/h3-12H,2H2,1H3
Standard InChIKey AWZOLILCOUMRDG-UHFFFAOYSA-N
SMILES CCOP(=O)(SC1=CC=CC=C1)SC2=CC=CC=C2
Canonical SMILES CCOP(=O)(SC1=CC=CC=C1)SC2=CC=CC=C2
Boiling Point 154 °C/1 Pa
Colorform Yellow to light brown liquid... .
Clear yellow to light-brown liquid
Density 1.251 g/cu cm (20 °C)
Melting Point -25 °C
<25°C
Physical Description Solid
Description Edifenphos is an organic thiophosphate that is the O-ethyl-S,S-diphenyl ester of phosphorodithioic acid. Used to control a variety of fungal diseases on rice including blast, ear blight and stem rot. Edifenphos is moderately toxic to mammals and fish but poses more of a risk to aquatic invertebrates. It has a role as a neurotoxin, an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a phospholipid biosynthesis inhibitor and an antifungal agrochemical.
O-Ethyl S, S-diphenyl phosphorodithioate, also known as eddp or O-ethyl-S, S-diphenyl dithiophosphate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. O-Ethyl S, S-diphenyl phosphorodithioate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, O-ethyl S, S-diphenyl phosphorodithioate is primarily located in the membrane (predicted from logP).
Shelf Life Stable in neutral media. Hydrolysed by strong acids and alkalis; at 25 °C, DT50 19 days (pH 7), 2 days (pH 9). Degradable in the presence of light.
Solubility 4.67e-04 M
In n-hexane 20-50, dichloromethane, isopropanol, toluene 200 (all in g/l, 20 °C). Readily soluble in methanol, acetone, benzene, xylene, carbon tetrachloride and dioxane. Sparingly soluble in heptane.
In water, 56 mg/l @ 20 °C
0.056 mg/mL at 20 °C
Synonyms BAY 78418; Bayer 78418; EDDP; Edifenphpos; Ediphenphos; Ethyl S,S-Diphenyl Phosphorodithioate; Hinosan; O-Ethyl S,S-Diphenyl Dithiophosphate; O-Ethyl S,S-Diphenyl Phosphorodithioate; S,S-Diphenyl O-Ethyl Phosphorodithioate
Vapor Pressure 2.70e-07 mmHg
2.70X10-7 mm Hg @ 25 °C
PubChem Compound 28292
Last Modified Nov 11 2021
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